Cas no 2171901-33-8 (methyl 1-(piperidin-3-yl)bicyclo2.1.1hexane-5-carboxylate)

• Product Name: methyl 1-(piperidin-3-yl)bicyclo2.1.1hexane-5-carboxylate
• CAS No: 2171901-33-8
• MF: C₁₃H₂₁NO₂
• MW: 223.31134390831
• CID: 4787040
• PubChem ID: 137949931
• Update Time: 2025-11-02

methyl 1-(piperidin-3-yl)bicyclo2.1.1hexane-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 1-(piperidin-3-yl)bicyclo[2.1.1]hexane-5-carboxylate
• Methyl 1-piperidin-3-ylbicyclo[2.1.1]hexane-5-carboxylate
• methyl 1-(piperidin-3-yl)bicyclo2.1.1hexane-5-carboxylate

• Inchi： 1S/C13H21NO2/c1-16-12(15)11-9-4-5-13(11,7-9)10-3-2-6-14-8-10/h9-11,14H,2-8H2,1H3
• InChI Key： PAFDKGGSLBRPIA-UHFFFAOYSA-N
• SMILES： O(C)C(C1C2CCC1(C1CNCCC1)C2)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 304
• XLogP3: 1.9
• Topological Polar Surface Area: 38.3

Additional information on methyl 1-(piperidin-3-yl)bicyclo2.1.1hexane-5-carboxylate

Introduction to Methyl 1-(piperidin-3-yl)bicyclo[2.1.1]hexane-5-carboxylate (CAS No. 2171901-33-8)

Methyl 1-(piperidin-3-yl)bicyclo[2.1.1]hexane-5-carboxylate, a compound with the CAS number 2171901-33-8, is a structurally unique molecule that has garnered significant attention in the field of pharmaceutical research. This compound belongs to a class of bicyclic alcohols, characterized by its fused cyclohexane and piperidine rings, which contribute to its distinct chemical properties and potential biological activities.

The molecular structure of Methyl 1-(piperidin-3-yl)bicyclo[2.1.1]hexane-5-carboxylate consists of a central bicyclo[2.1.1]hexane core, which is a highly strained system known for its reactivity and versatility in organic synthesis. This core is further functionalized with a carboxylate group at the 5-position and a piperidinyl moiety at the 1-position, enhancing its potential for further derivatization and application in medicinal chemistry.

In recent years, there has been growing interest in the development of novel scaffolds for drug discovery, particularly those that incorporate bicyclic structures. These structures often exhibit favorable pharmacokinetic properties, such as improved solubility and metabolic stability, making them attractive candidates for therapeutic development. The presence of the piperidine ring in Methyl 1-(piperidin-3-yl)bicyclo[2.1.1]hexane-5-carboxylate adds an additional layer of complexity, as piperidine derivatives are known to be bioisosteric with other heterocyclic systems, such as pyrrolidines and azepanes.

One of the most compelling aspects of this compound is its potential as a building block for the synthesis of more complex molecules. The strained nature of the bicyclo[2.1.1]hexane system can be exploited to generate novel conformations and interactions with biological targets, which may lead to the discovery of new therapeutic agents. Furthermore, the carboxylate group provides a versatile handle for further functionalization, allowing chemists to tailor the properties of the molecule to specific needs.

Recent studies have highlighted the importance of understanding the three-dimensional structure of molecules in relation to their biological activity. Computational modeling and experimental techniques, such as X-ray crystallography and NMR spectroscopy, have been instrumental in elucidating the conformational preferences of Methyl 1-(piperidin-3-yl)bicyclo[2.1.1]hexane-5-carboxylate. These studies have revealed that the molecule exists in multiple tautomers and conformations, each with distinct potential interactions with biological targets.

The piperidinyl moiety in particular has been extensively studied for its role in modulating biological activity. Piperidine derivatives are known to exhibit a wide range of pharmacological effects, including antipsychotic, antihistaminic, and anti-inflammatory properties. By incorporating this moiety into a bicyclic scaffold, researchers aim to leverage these properties while also exploring new chemical space that may lead to novel therapeutic interventions.

In addition to its structural features, Methyl 1-(piperidin-3-yl)bicyclo[2.1.1]hexane-5-carboxylate has been investigated for its potential role in drug development through various synthetic pathways. The compound serves as a precursor for more complex molecules via reactions such as nucleophilic substitution, elimination reactions, and cyclization processes. These synthetic strategies have enabled chemists to generate libraries of derivatives that can be screened for biological activity.

The field of medicinal chemistry continues to evolve rapidly, with new methodologies and technologies being developed to accelerate the discovery of novel therapeutics. Advances in high-throughput screening (HTS) and structure-based drug design (SBDD) have significantly enhanced our ability to identify compounds with desirable pharmacological profiles. Methyl 1-(piperidin-3-yl)bicyclo[2.1.1]hexane-5-carboxylate represents an example of how these advancements can be leveraged to explore new chemical space and develop innovative treatments for various diseases.

The future prospects for this compound are promising, with ongoing research aimed at expanding its applications in drug discovery and development. Collaborative efforts between academic institutions and pharmaceutical companies are likely to yield new insights into its potential uses and contribute to the broader goal of improving human health through innovative chemical solutions.